Cas no 23754-87-2 (Sodium O,O-Dimethyl Thiophosphate (Technical grade))

• Product Name: Sodium O,O-Dimethyl Thiophosphate (Technical grade)
• CAS No: 23754-87-2
• MF: C₂H₆NaO₃PS
• MW: 164.095771312714
• CID: 277353
• Update Time: 2025-11-02

Sodium O,O-Dimethyl Thiophosphate (Technical grade) Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-dimethyl ester, sodium salt (1:1)
• sodium O,O-dimethyl thiophosphate
• sodium o,o-dimethylphosphorothioate sodium salt
• Phosphorothioic acid O,O-dimethyl O-sodium salt
• Thiophosphoric acid O,O-dimethyl O-sodium salt
• O,O-Dimethylphosphorothioic acid sodium salt
• O,O-Dimethyl thiophosphate sodium salt
• Sodium O,O-Dimethyl Thiophosphate (Technical grade)
• O,O-DIMETHYL HYDROGEN THIOPHOSPHATE SODIUM SALT
• sodium,dimethoxy-oxido-sulfanylidene-λ⁵-phosphane
• EINECS 245-866-2
• Natriumsalz des Thiophosphorsaeure-O,O-dimethylesters
• O,O'-dimethyl thiophosphate sodium salt
• SODIUM DIMETHOXY-OXIDO-SULFANYLIDENE-PHOSPHORANE
• sodium O,O-dimethyl monothiophosphate
• sodium O,O-dimethyl phosphorothioate
• thiophosphoric acid O,O'-dimethyl ester,sodium salt
• Thiophosphorsaeure-O,O'-dimethylester,Natrium-Salz

• Inchi： InChI=1S/C2H7O3PS.Na/c1-4-6(3,7)5-2;/h1-2H3,(H,3,7);/q;+1/p-1
• InChI Key： LWRYJFJUTLBKPU-UHFFFAOYSA-M
• SMILES： [Na+].COP(OC)([O-])=S

Computed Properties

• Exact Mass: 163.96700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 89.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 83.42000
• LogP: 1.58480

Additional information on Sodium O,O-Dimethyl Thiophosphate (Technical grade)

Comprehensive Guide to Sodium O,O-Dimethyl Thiophosphate (CAS No. 23754-87-2) – Technical Grade Applications & Properties

Sodium O,O-Dimethyl Thiophosphate (CAS 23754-87-2) is a specialized organophosphorus compound widely recognized for its versatility in industrial and research applications. As a technical grade chemical, it meets stringent purity standards for non-pharmaceutical uses, making it a critical component in agrochemical synthesis, material science, and specialty chemical formulations. This article explores its molecular structure, key properties, and emerging applications while addressing trending questions like "eco-friendly organophosphorus compounds" and "sustainable chemical alternatives."

The compound's molecular formula, C₂H₆NaO₃PS, features a thiophosphate core with dimethyl substitutions, granting unique reactivity. Recent studies highlight its role as an intermediate in synthesizing low-toxicity agrochemicals, aligning with the global shift toward green chemistry. Researchers frequently search for "Safer alternatives to traditional phosphates," where Sodium O,O-Dimethyl Thiophosphate demonstrates advantages due to its hydrolytic stability and reduced environmental persistence compared to older-generation compounds.

In industrial settings, the technical grade variant (typically 85-90% purity) is favored for cost-effective large-scale reactions. Its solubility in polar solvents like water and ethanol enables diverse formulation approaches, a topic often queried as "solubility of organophosphorus salts." The compound's thermal stability (decomposing above 200°C) makes it suitable for high-temperature processes, addressing queries about "heat-resistant chemical intermediates."

Market trends reveal growing demand in Asia-Pacific regions for Sodium O,O-Dimethyl Thiophosphate in crop protection products, driven by innovations in biodegradable formulations. Analytical techniques like HPLC and GC-MS ensure quality control, responding to industry searches for "analytical methods for phosphorothioates." Regulatory compliance with REACH and TSCA frameworks further enhances its adoption in export-oriented markets.

Emerging applications include its use as a ligand in catalytic systems and as a corrosion inhibitor in water treatment—topics gaining traction in searches for "multifunctional phosphorus compounds." Storage recommendations (dry, inert atmosphere at room temperature) and handling precautions (standard PPE) align with laboratory safety protocols frequently searched by professionals.

Environmental profiling shows Sodium O,O-Dimethyl Thiophosphate undergoes faster soil degradation than conventional phosphates, addressing concerns about "persistent organic pollutants." Lifecycle assessments position it as a transitional material toward fully biobased alternatives, reflecting the industry's "circular economy" priorities. Ongoing research explores its derivatization for photovoltaic materials, tapping into renewable energy trends.

For procurement specialists, key considerations include batch-to-batch consistency (verified via COA) and supply chain transparency—frequent search terms like "reliable organophosphorus suppliers." The compound's compatibility with common industrial reactors (stainless steel, glass-lined) makes it logistically practical, unlike more corrosive alternatives.

Future developments may focus on enzymatic synthesis routes for Sodium O,O-Dimethyl Thiophosphate, responding to academic queries about "biocatalytic phosphorylation." Patent analyses show increasing innovation in its downstream applications, particularly in specialty polymers—a hotspot for "high-performance material additives" searches. Collaborative R&D between academia and manufacturers continues to expand its utility profile.

In summary, Sodium O,O-Dimethyl Thiophosphate (CAS 23754-87-2) represents a balanced solution for industries seeking effective yet environmentally considerate phosphorus chemistry. Its technical grade specifications cater to practical manufacturing needs while supporting sustainability objectives—a dual advantage captured in trending searches for "performance-meets-compliance chemicals." As regulatory landscapes evolve, this compound's adaptable chemistry positions it for long-term relevance across multiple sectors.